Cas no 1171592-05-4 (1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide)

• Product Name: 1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide
• CAS No: 1171592-05-4
• MF: C₂₀H₁₈FN₅OS
• MW: 395.45322561264
• CID: 6031905
• PubChem ID: 25855708
• Update Time: 2025-06-09

1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide
• 1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-ylmethyl)pyrazole-3-carboxamide
• F5128-0419
• SR-01000921253
• 1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide
• AKOS024499836
• SR-01000921253-1
• 1-ethyl-N-(4-fluorobenzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide
• VU0636886-1
• 1171592-05-4

• Inchi： 1S/C20H18FN5OS/c1-3-26-13(2)11-16(24-26)19(27)25(12-14-7-4-5-10-22-14)20-23-18-15(21)8-6-9-17(18)28-20/h4-11H,3,12H2,1-2H3
• InChI Key： SURJERUUTLEWFW-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=CC(C(N(C2=NC3=C(F)C=CC=C3S2)CC2=NC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 395.12160955g/mol
• Monoisotopic Mass: 395.12160955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.2Ų

Additional information on 1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide

Recent Advances in the Study of 1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide (CAS: 1171592-05-4)

The compound 1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide (CAS: 1171592-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and pyrazole core structure, has shown promising potential in various therapeutic applications, particularly in oncology and neurology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key areas of research has been the compound's role as a potent inhibitor of specific kinase pathways implicated in cancer progression. In vitro and in vivo studies have demonstrated its ability to selectively target and inhibit aberrant kinase activity, leading to reduced tumor growth and metastasis. The compound's high selectivity and low off-target effects make it a promising candidate for further development as a targeted therapy. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, has been highlighted in recent pharmacokinetic studies.

Another significant area of investigation has been the compound's potential application in neurodegenerative diseases. Preliminary studies suggest that it may modulate key pathways involved in neuroinflammation and oxidative stress, which are critical factors in diseases such as Alzheimer's and Parkinson's. Researchers have observed neuroprotective effects in cellular and animal models, although further studies are needed to fully understand its therapeutic potential in this context.

The synthesis and optimization of 1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved potency and reduced toxicity. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, providing valuable insights for future drug design efforts.

In conclusion, the compound 1-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-2-yl)methyl-1H-pyrazole-3-carboxamide (CAS: 1171592-05-4) represents a promising scaffold for the development of novel therapeutics in oncology and neurology. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further preclinical and clinical evaluation. Ongoing research efforts are expected to uncover additional therapeutic applications and optimize its efficacy and safety profile.